Cas no 114080-93-2 ([1,2]oxazolo[4,5-b]pyridin-3-amine)

• Product Name: [1,2]oxazolo[4,5-b]pyridin-3-amine
• CAS No: 114080-93-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD13193314
• CID: 106147
• Update Time: 2025-06-30

[1,2]oxazolo[4,5-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-b]pyridin-3-amine
• Isoxazolo[4,?5-?b]?pyridin-?3-?amine
• Isoxazolo[4,5-b]Pyridin-3-amine(9Cl)
• [1,2]oxazolo[4,5-b]pyridin-3-amine
• 3-AMino-isoxazolo[4,5-b]pyridine
• Isoxazolo[4,5-b]pyridin-3-ylaMine
• Isoxazolo[4,5-b]pyridin-3-amine (9CI)
• Isoxazolo[4,5-b]pyridine-3-amine
• PB21304
• RP20183
• AM802949
• ST2413184
• AB0034854
• X9078

• MDL： MFCD13193314
• Inchi： 1S/C6H5N3O/c7-6-5-4(10-9-6)2-1-3-8-5/h1-3H,(H2,7,9)
• InChI Key： ZNDOHNLYFBVMMM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2C(N)=N1

Computed Properties

• Exact Mass: 135.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9

Experimental Properties

• PSA: 64.94000
• LogP: 1.38620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on [1,2]oxazolo[4,5-b]pyridin-3-amine

Comprehensive Overview of [1,2]oxazolo[4,5-b]pyridin-3-amine (CAS No. 114080-93-2): Properties, Applications, and Research Insights

The compound [1,2]oxazolo[4,5-b]pyridin-3-amine (CAS No. 114080-93-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique oxazole-pyridine fused ring structure, this compound exhibits remarkable potential in diverse applications, ranging from drug discovery to advanced material synthesis. Its molecular framework combines the oxazole and pyridine moieties, which are known for their electron-rich properties and ability to participate in hydrogen bonding, making it a versatile building block in synthetic chemistry.

Recent studies highlight the growing interest in [1,2]oxazolo[4,5-b]pyridin-3-amine due to its role as a key intermediate in the development of bioactive molecules. Researchers are particularly focused on its potential in designing kinase inhibitors and antiviral agents, aligning with the global demand for novel therapeutics. The compound's structural rigidity and hydrogen-bonding capacity contribute to its ability to interact with biological targets, a feature highly sought after in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, [1,2]oxazolo[4,5-b]pyridin-3-amine has emerged as a candidate for eco-friendly catalytic processes. Its stability under mild reaction conditions makes it suitable for microwave-assisted synthesis and flow chemistry, two trending methodologies that reduce waste and energy consumption. This aligns with the broader scientific community's shift toward environmentally benign practices, a topic frequently searched in academic and industrial forums.

From a materials science perspective, the compound's π-conjugated system has sparked interest in the development of organic semiconductors and luminescent materials. Its ability to undergo photoinduced electron transfer makes it a promising component in optoelectronic devices, such as OLEDs and sensors. These applications resonate with the increasing demand for energy-efficient technologies, a hot topic in both scientific literature and public discourse.

Analytical characterization of [1,2]oxazolo[4,5-b]pyridin-3-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which confirm its purity and structural integrity. Researchers often emphasize the importance of regioselective functionalization to tailor its properties for specific applications, a subject frequently explored in peer-reviewed journals and patent filings.

In summary, [1,2]oxazolo[4,5-b]pyridin-3-amine (CAS No. 114080-93-2) represents a multifaceted compound with broad relevance in cutting-edge research. Its integration into drug discovery pipelines, sustainable synthesis, and advanced materials underscores its value to the scientific community. As investigations continue, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.